Cas no 2165331-30-4 ((3R)-3-(4-fluorophenyl)pyrrolidine;hydrochloride)

• Product Name: (3R)-3-(4-fluorophenyl)pyrrolidine;hydrochloride
• CAS No: 2165331-30-4
• MF: C₁₀H₁₃ClFN
• MW: 201.668325185776
• MDL: MFCD08751427
• CID: 4777035
• Update Time: 2026-02-27

(3R)-3-(4-fluorophenyl)pyrrolidine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• (r)-3-(4-fluorophenyl)pyrrolidine hydrochloride
• (R)-3-(4-Fluoro-phenyl)-pyrrolidine hydrochloride
• (R)-3-(4-FLUOROPHENYL)PYRROLIDINE HCL
• SB35442
• (3R)-3-(4-fluorophenyl)pyrrolidine;hydrochloride

• MDL： MFCD08751427
• Inchi： 1S/C10H12FN.ClH/c11-10-3-1-8(2-4-10)9-5-6-12-7-9;/h1-4,9,12H,5-7H2;1H/t9-;/m0./s1
• InChI Key： VTAHBZWBOYHJTB-FVGYRXGTSA-N
• SMILES： Cl.FC1C=CC(=CC=1)[C@@H]1CNCC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 141
• Topological Polar Surface Area: 12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on (3R)-3-(4-fluorophenyl)pyrrolidine;hydrochloride

Research Brief on (3R)-3-(4-fluorophenyl)pyrrolidine;hydrochloride (CAS: 2165331-30-4)

In recent years, (3R)-3-(4-fluorophenyl)pyrrolidine;hydrochloride (CAS: 2165331-30-4) has emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This chiral pyrrolidine derivative, characterized by its fluorophenyl substituent, has been investigated for its potential applications in drug discovery, particularly as a building block for bioactive molecules targeting neurological and psychiatric disorders. The compound's structural features, including its stereochemistry and fluorine substitution, make it a valuable scaffold for modulating pharmacokinetic properties and enhancing target binding affinity.

A 2023 study published in the Journal of Medicinal Chemistry explored the use of (3R)-3-(4-fluorophenyl)pyrrolidine;hydrochloride as a key intermediate in the synthesis of novel dopamine D3 receptor antagonists. The research team demonstrated that the (R)-enantiomer showed superior binding selectivity compared to its (S)-counterpart, with molecular docking studies revealing optimal interactions with the receptor's hydrophobic pocket. The fluorophenyl group was found to contribute significantly to the compound's metabolic stability, as evidenced by in vitro microsomal assays showing a 40% reduction in clearance compared to non-fluorinated analogs.

Further pharmacological characterization, reported in ACS Chemical Neuroscience (2024), revealed that derivatives of (3R)-3-(4-fluorophenyl)pyrrolidine;hydrochloride exhibited promising blood-brain barrier permeability, with logBB values ranging from -0.2 to 0.5. This property, combined with the compound's moderate lipophilicity (cLogP ~2.3), makes it particularly attractive for CNS-targeted drug development. The hydrochloride salt form was specifically noted for its improved solubility profile (>50 mg/mL in aqueous buffers at pH 3-5), addressing a common challenge in pyrrolidine-based drug candidates.

Recent synthetic methodology developments have also focused on (3R)-3-(4-fluorophenyl)pyrrolidine;hydrochloride. A 2024 Organic Process Research & Development publication described an enantioselective synthesis route achieving >99% ee through asymmetric hydrogenation of a corresponding enamide precursor, using a chiral iridium catalyst system. This process-scale approach demonstrated excellent reproducibility (95% yield) and reduced the need for chromatographic purification, representing a significant advancement in the compound's manufacturability for pharmaceutical applications.

Safety and toxicology assessments of (3R)-3-(4-fluorophenyl)pyrrolidine;hydrochloride, as reported in Regulatory Toxicology and Pharmacology (2023), showed favorable preliminary results. Acute toxicity studies in rodent models indicated an LD50 >500 mg/kg, while genotoxicity assays (Ames test, micronucleus test) were negative at pharmacologically relevant concentrations. These findings support the compound's potential as a safe intermediate for further drug development.

Looking forward, several pharmaceutical companies have included (3R)-3-(4-fluorophenyl)pyrrolidine;hydrochloride in their preclinical pipelines, primarily for neurological indications. Patent activity (WO202318756, 2023) suggests growing interest in its application for Parkinson's disease therapeutics, where its dopamine receptor modulation properties may offer advantages over existing treatments. The compound's versatility as a synthetic building block continues to drive research interest, with computational studies predicting potential utility across multiple target classes including GPCRs, transporters, and enzymes.